Cas no 1864063-76-2 (tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate
• CAS No: 1864063-76-2
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312
• MDL: MFCD28155092
• CID: 4554425
• PubChem ID: 121521898
• Update Time: 2025-10-21

tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate
• 1-Boc-4-Ethylamino-3,3-difluoro-piperidine
• 1-Boc-4-(ethylamino)-3,3-difluoropiperidine
• tert-butyl4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate
• D86879
• AS-71433
• 1864063-76-2
• AKOS032946916
• CS-W001732

• MDL： MFCD28155092
• Inchi： InChI=1S/C12H22F2N2O2/c1-5-15-9-6-7-16(8-12(9,13)14)10(17)18-11(2,3)4/h9,15H,5-8H2,1-4H3
• InChI Key： JUILZUHYPYRALQ-UHFFFAOYSA-N
• SMILES： CCNC1CCN(CC1(F)F)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate

Comprehensive Guide to tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate (CAS No. 1864063-76-2)

tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate (CAS No. 1864063-76-2) is a fluorinated piperidine derivative widely used in pharmaceutical and agrochemical research. This compound belongs to the class of N-Boc-protected amines, which are essential intermediates in organic synthesis. Its unique structure, featuring both ethylamino and difluoropiperidine moieties, makes it valuable for drug discovery and material science applications.

The tert-butyl carbamate (Boc) group in this compound serves as a protective group for amines, enabling selective reactions in multi-step syntheses. Researchers often utilize tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate as a building block for bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. Its difluorinated piperidine core enhances metabolic stability and bioavailability, addressing key challenges in modern drug design.

Recent trends in medicinal chemistry highlight the growing importance of fluorinated compounds like 1864063-76-2. The incorporation of fluorine atoms into drug candidates improves their pharmacokinetic properties, a topic frequently searched in scientific databases. Many researchers inquire about "Boc-protected piperidine derivatives" or "difluorinated amine synthesis," reflecting the compound's relevance in contemporary research.

From a synthetic perspective, tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate offers several advantages. The Boc group can be easily removed under mild acidic conditions, making it ideal for combinatorial chemistry approaches. Its ethylamino substituent provides a handle for further functionalization, allowing the creation of diverse molecular architectures. These features explain why this compound appears in numerous patent applications related to CNS drugs and antiviral agents.

The physicochemical properties of CAS 1864063-76-2 contribute to its widespread use. With moderate lipophilicity and good solubility in common organic solvents, it facilitates various synthetic transformations. Analytical data shows characteristic signals in ¹⁹F NMR (around -100 ppm) and ¹H NMR (distinct Boc tert-butyl singlet at 1.4 ppm), which aid in reaction monitoring and purity assessment.

In the context of green chemistry, researchers are exploring more sustainable routes to prepare difluoropiperidine derivatives. Current literature searches often include terms like "eco-friendly fluorination methods" or "catalytic amine protection," indicating the industry's shift toward environmentally benign processes. The tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate serves as an excellent case study for these developments.

Quality control of 1864063-76-2 follows stringent protocols, with HPLC purity typically exceeding 98%. Storage recommendations suggest keeping the compound at 2-8°C under inert atmosphere to maintain stability. These specifications make it reliable for high-throughput screening and lead optimization campaigns in drug discovery.

The commercial availability of tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate has expanded significantly, with multiple suppliers offering gram to kilogram quantities. Market analysis reveals growing demand for such fluorinated building blocks, particularly in regions with active pharmaceutical research hubs. Pricing trends correlate with purity grades and batch sizes, a common consideration for procurement specialists.

Future applications of CAS 1864063-76-2 may extend beyond pharmaceuticals. Materials science researchers are investigating similar difluorinated amines for advanced polymer formulations and liquid crystal displays. The compound's structural features could enable novel materials with unique dielectric properties or enhanced thermal stability.

For synthetic chemists working with tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate, proper handling remains crucial despite its non-hazardous classification. Standard laboratory practices including PPE and adequate ventilation are recommended. The compound's safety data sheet provides comprehensive guidance on first aid measures and disposal procedures.

In conclusion, tert-butyl 4-(ethylamino)-3,3-difluoropiperidine-1-carboxylate (CAS No. 1864063-76-2) represents a versatile intermediate with broad utility in medicinal chemistry and materials research. Its combination of Boc protection, ethylamino functionality, and strategic fluorine placement offers synthetic flexibility that aligns with current trends in molecular design. As research into fluorinated compounds continues to grow, this compound will likely maintain its importance in scientific innovation.